Cas no 872613-89-3 (4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 872613-89-3
• MF: C₁₇H₁₉FN₄O₃S
• MW: 378.421165704727
• CID: 5912926
• PubChem ID: 7205260
• Update Time: 2025-10-29

4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• F1885-0326
• 4-fluoro-N-[[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• 4-fluoro-N-[(5-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• AKOS024617658
• SR-01000018642
• 4-fluoro-N-((5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• MLS001236076
• HMS2982M14
• SMR000807123
• 872613-89-3
• CHEMBL1365542
• SR-01000018642-1
• Benzamide, 4-fluoro-N-[[5-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-

• Inchi： 1S/C17H19FN4O3S/c18-13-6-4-12(5-7-13)16(24)19-10-14-20-21-17(25-14)26-11-15(23)22-8-2-1-3-9-22/h4-7H,1-3,8-11H2,(H,19,24)
• InChI Key： FOCGTFFUYWJXES-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(=O)N2CCCCC2)O1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 378.11618982g/mol
• Monoisotopic Mass: 378.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

4-Fluoro-N-(5-{2-Oxo-2-(Piperidin-1-Yl)Ethylsulfanyl}-1,3,4-Oxadiazol-2-Yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No 872613-89-3, known as 4-fluoro-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

Chemical Structure and Synthesis

The molecule consists of a benzamide core substituted with a fluorine atom at the para position. The key structural feature is the 1,3,4-oxadiazole ring system, which is further substituted with a sulfanyl group attached to a piperidine moiety. The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production.

Biological Activity and Applications

Recent studies have demonstrated that this compound exhibits potent biological activity in various assays. For instance, it has shown significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies indicate that it may possess anticancer properties by targeting specific oncogenic pathways. These findings underscore the importance of further research into its mechanism of action and therapeutic potential.

Mechanism of Action

The exact mechanism of action of this compound is still under investigation; however, preliminary data suggest that it interacts with specific protein targets involved in cellular signaling. Computational modeling studies have provided insights into its binding affinity and selectivity for these targets. These findings are crucial for understanding how the compound exerts its biological effects and for guiding future drug design efforts.

Safety and Toxicity Profile

Toxicological studies are essential for evaluating the safety profile of any potential drug candidate. Initial toxicity studies indicate that the compound has a favorable safety profile at therapeutic doses. However, further studies are required to fully characterize its toxicity profile and assess its suitability for long-term use.

Future Directions

The development of this compound represents a significant advancement in medicinal chemistry. Future research directions include optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, clinical trials are needed to evaluate its efficacy and safety in human subjects.

In conclusion, CAS No 872613-89-3 represents a promising candidate in the field of drug discovery. Its unique chemical structure, combined with its potent biological activity, makes it a valuable tool for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound holds the promise of becoming an important addition to the arsenal of modern medicine.